Cas no 921910-64-7 (2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(2,6-difluorophenyl)methylacetamide)

• Product Name: 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(2,6-difluorophenyl)methylacetamide
• CAS No: 921910-64-7
• MF: C₁₈H₁₅F₂N₃O₃S₂
• MW: 423.456808328629
• CID: 6430525
• PubChem ID: 16827182
• Update Time: 2025-05-21

2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(2,6-difluorophenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(2,6-difluorophenyl)methylacetamide
• 4-Thiazoleacetamide, N-[(2,6-difluorophenyl)methyl]-2-[(phenylsulfonyl)amino]-
• 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[(2,6-difluorophenyl)methyl]acetamide
• 2-[2-(benzenesulfonamido)-1,3-thiazol-4-yl]-N-[(2,6-difluorophenyl)methyl]acetamide
• 921910-64-7
• N-(2,6-difluorobenzyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide
• AKOS024639386
• F2322-0895

• Inchi： 1S/C18H15F2N3O3S2/c19-15-7-4-8-16(20)14(15)10-21-17(24)9-12-11-27-18(22-12)23-28(25,26)13-5-2-1-3-6-13/h1-8,11H,9-10H2,(H,21,24)(H,22,23)
• InChI Key： AREIXSLKPIQQCZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1=NC(=CS1)CC(NCC1C(=CC=CC=1F)F)=O)(=O)=O

Computed Properties

• Exact Mass: 423.05229002g/mol
• Monoisotopic Mass: 423.05229002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.482±0.06 g/cm3(Predicted)
• pka: 6.72±0.10(Predicted)

Additional information on 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(2,6-difluorophenyl)methylacetamide

Compound CAS No. 921910-64-7: A Comprehensive Overview

The compound with CAS No. 921910-64-7, known as 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(2,6-difluorophenyl)methylacetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazole derivatives, which are well-known for their versatile chemical properties and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a thiazole ring system substituted with a benzenesulfonamido group and a methylacetamide moiety attached to a difluorophenyl group.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the efficiency of the synthesis process but also contribute to the scalability of production, making it feasible for large-scale manufacturing in industries such as pharmaceuticals and agrochemicals.

The benzenesulfonamido group in the molecule plays a crucial role in modulating the physicochemical properties of the compound. This group introduces a significant degree of polarity to the molecule, which enhances its solubility in polar solvents—a property that is highly desirable in drug delivery systems. Furthermore, the presence of the difluorophenyl group imparts electronic effects that can influence the reactivity and stability of the compound under various conditions.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. Researchers have recently explored its use in the development of novel polymers and coatings with enhanced thermal stability and mechanical properties. The thiazole ring system is known for its ability to form robust conjugated systems, which are essential for applications in optoelectronics and advanced materials science.

In the pharmaceutical sector, this compound has shown potential as a lead molecule for drug discovery programs targeting various therapeutic areas. Its unique structure allows for interactions with specific biological targets, making it a valuable candidate for further exploration in preclinical studies. Recent studies have highlighted its ability to modulate key cellular pathways involved in inflammation and oxidative stress, suggesting its potential role in anti-inflammatory and antioxidant therapies.

The synthesis of 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(2,6-difluorophenyl)methylacetamide involves a multi-step process that requires meticulous control over reaction conditions to ensure high yields and purity. The use of environmentally friendly solvents and catalysts has been emphasized in recent research to align with green chemistry principles, reducing the environmental footprint of its production.

From an analytical standpoint, modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry have been employed to confirm the structure and purity of this compound. These methods provide invaluable insights into the molecular architecture and help ensure that the final product meets rigorous quality standards required by regulatory bodies.

In conclusion, CAS No. 921910-64-7 represents a significant advancement in organic chemistry, offering diverse opportunities across multiple disciplines. Its unique structural features, combined with recent innovations in synthesis and application development, position it as a key player in future scientific endeavors.